Cas no 55795-89-6 (1H-Indole-2-ethanamine,5-methyl-, hydrochloride (1:1))

• Product Name: 1H-Indole-2-ethanamine,5-methyl-, hydrochloride (1:1)
• CAS No: 55795-89-6
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 386643
• PubChem ID: 6917145
• Update Time: 2025-04-19

1H-Indole-2-ethanamine,5-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-ethanamine,5-methyl-, hydrochloride (1:1)
• 2-(5-Methyl-1H-indol-3-yl)ethanamine hydrochloride
• 5-Methyltryptamine hydrochloride
• 5-Methyl-1H-indole-2-ethanamine monohydrochloride
• AKOS001476670
• AC-4391
• EINECS 213-777-8
• FT-0608702
• 5-Methyl-1H-indole-3-ethylamine HCl
• SY005095
• 55795-89-6
• AM807447
• FT-0660740
• 5-Methyltryptamine hydrochloride, 98%
• DTXSID40143627
• 2-(5-Methyl-1H-indol-3-yl)-ethylamine hydrochloride
• 1H-Indole-3-ethanamine, 5-methyl-, hydrochloride (1:1)
• 5-Methyltryptamine hydrochloride;
• 4-Methyl-1-NAPHTHALENESULFONYLCHLORIDE
• SCHEMBL892927
• EN300-651516
• Z2106599153
• CS-0034831
• 2-(5-methyl-1H-indol-3-yl)ethan-1-amine hydrochloride
• 3-(2-Aminoethyl)-5-methylindole hydrochloride
• 5-Methyl Tryptamine HCl
• PS-8008
• 1H-Indole-3-ethanamine, 5-methyl-, monohydrochloride
• 2-(5-Methyl-1H-indol-3-yl)-ethylamine; hydrochloride
• A830810
• RBHDFGBPJGEYCK-UHFFFAOYSA-N
• 5-Methyl-1H-indole-3-ethylamine monohydrochloride
• 5-Methyltryptamine hydrochloride, >=97.0% (AT)
• 5-Methyltryptamine, HCl
• MFCD00012683
• 1010-95-3
• 3-(2-Aminoethyl)-5-methylindole HCl
• M-4660
• BCP31119
• hydron;2-(5-methyl-1H-indol-3-yl)ethanamine;chloride
• 2-(5-methyl-1H-indol-3-yl)ethanamine;hydrochloride
• 2-(5-methyl-1H-indol-3-yl)ethan-1-amine--hydrogen chloride
• 3-(2-aminoethyl)-5-methylindole monohydrochloride
• 5-Methyl-1H-Indole-3-ethanamine Hydrochloride; 3-(2-Aminoethyl)-5-methylindole Hydrochloride;
• 5-Methyltryptamine HCl
• DB-052798
• DB-012729
• CHEBI:229634

• MDL： MFCD00012683
• Inchi： 1S/C11H14N2.ClH/c1-8-2-3-11-10(6-8)9(4-5-12)7-13-11;/h2-3,6-7,13H,4-5,12H2,1H3;1H
• InChI Key： RBHDFGBPJGEYCK-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(CCN)C2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 210.09200
• Monoisotopic Mass: 175.123523
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: powder
• Melting Point: 290-292 °C
• Boiling Point: 382.9°Cat760mmHg
• Flash Point: 185.4°C
• PSA: 41.81000
• LogP: 3.47980
• Solubility: Not determined

1H-Indole-2-ethanamine,5-methyl-, hydrochloride (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：10
• Safety Term：S24/25
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles